Cas no 1781100-33-1 (3-bromo-5-methoxyimidazo1,5-apyridine)

• Product Name: 3-bromo-5-methoxyimidazo1,5-apyridine
• CAS No: 1781100-33-1
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 5618170
• PubChem ID: 105484285
• Update Time: 2025-06-14

3-bromo-5-methoxyimidazo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine, 3-bromo-5-methoxy-
• 3-bromo-5-methoxyimidazo[1,5-a]pyridine
• 1781100-33-1
• EN300-29172958
• 3-bromo-5-methoxyimidazo1,5-apyridine

• Inchi： 1S/C8H7BrN2O/c1-12-7-4-2-3-6-5-10-8(9)11(6)7/h2-5H,1H3
• InChI Key： HBRSRJTZBFXGNU-UHFFFAOYSA-N
• SMILES： BrC1=NC=C2C=CC=C(N21)OC

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.5Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• pka: 4.03±0.30(Predicted)

Additional information on 3-bromo-5-methoxyimidazo1,5-apyridine

Comprehensive Overview of 3-Bromo-5-methoxyimidazo[1,5-a]pyridine (CAS No. 1781100-33-1): Properties, Applications, and Research Insights

3-Bromo-5-methoxyimidazo[1,5-a]pyridine (CAS No. 1781100-33-1) is a heterocyclic organic compound gaining significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a brominated imidazopyridine derivative, it serves as a versatile building block in medicinal chemistry, particularly in the development of kinase inhibitors and bioactive molecules. The presence of both bromo and methoxy functional groups enhances its reactivity, enabling diverse synthetic modifications for drug discovery pipelines.

Recent studies highlight the growing demand for imidazo[1,5-a]pyridine scaffolds in targeting neurodegenerative diseases and oncology. Researchers are actively exploring CAS 1781100-33-1 as a precursor for PET radiotracers, leveraging its ability to cross the blood-brain barrier. This aligns with current trends in precision medicine and theranostic applications, where molecular imaging plays a pivotal role. The compound's electron-rich aromatic system also makes it valuable in materials science, particularly in designing organic semiconductors for flexible electronics.

From a synthetic chemistry perspective, 3-bromo-5-methoxyimidazo[1,5-a]pyridine offers distinct advantages in cross-coupling reactions, especially Suzuki-Miyaura and Buchwald-Hartwig animations. Its regioselective reactivity at the 3-position (bromine) and 5-position (methoxy) allows for sequential functionalization, a feature frequently searched in organic synthesis databases. Computational chemistry studies suggest the compound's potential in fragment-based drug design, with particular interest in its molecular docking capabilities with protein targets like BTK and ALK kinases.

Environmental and regulatory aspects of CAS 1781100-33-1 comply with REACH guidelines, with biodegradation studies indicating moderate persistence. The scientific community has shown increased interest in its green chemistry applications, including catalytic C-H activation methods to reduce halogenated waste. Analytical characterization typically involves LC-MS and NMR spectroscopy, with the compound exhibiting characteristic signals at 7.8-8.2 ppm (pyridine-H) in 1H NMR spectra.

Emerging patent literature reveals innovative uses of 3-bromo-5-methoxyimidazo[1,5-a]pyridine in photopharmacology, where its structure enables light-controlled drug activation. This addresses the trending search topic of non-invasive therapies in precision medicine. Stability studies under various pH conditions demonstrate its suitability for formulation development, with degradation primarily occurring via demethylation rather than debromination pathways.

The commercial availability of CAS 1781100-33-1 through specialty chemical suppliers has expanded significantly since 2020, reflecting its growing importance in high-throughput screening libraries. Current research explores its structure-activity relationships in modulating GABA receptors, responding to frequent queries about neurological drug targets. Technical specifications typically list ≥95% purity by HPLC, with storage recommendations emphasizing protection from light due to potential photochemical reactivity of the bromo substituent.